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Compound of Interest

Compound Name: Diisostearyl fumarate

Cat. No.: B056379

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisostearyl Fumarate is a high molecular weight, branched-chain ester synthesized from
fumaric acid and isostearyl alcohol.[1] In cosmetic formulations, it primarily functions as an
emollient, skin-conditioning agent, and an effective pigment dispersant.[2][3][4] Its unique
molecular structure, featuring two bulky isostearyl chains, imparts desirable properties such as
low viscosity, high stability, and a non-greasy feel.[1] These characteristics make it a valuable
ingredient in a variety of cosmetic products, particularly in color cosmetics like lipsticks and
foundations, where uniform pigment distribution is crucial for product performance and
aesthetics.

The primary mechanism by which Diisostearyl Fumarate aids in pigment dispersion is through
steric hindrance. The large, branched isostearyl groups create a physical barrier around
pigment particles, preventing them from re-agglomerating. This leads to a more stable and
uniform distribution of the pigment throughout the cosmetic formulation, resulting in improved
color intensity, gloss, and overall product quality.

Physicochemical Properties of Diisostearyl
Fumarate
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A comprehensive understanding of the physicochemical properties of Diisostearyl Fumarate
is essential for its effective application in cosmetic formulations.

Property Value Reference
CAS Number 113431-53-1 [5]
Molecular Formula C40H7604 [1]
Molecular Weight 621 g/mol [1]
Appearance Liquid [1]
Solubility Insoluble in water

) Emollient, Skin Conditioning,
Key Functions _ _ [21[3][4]
Pigment Dispersant

Application in Pigment Dispersion

Diisostearyl Fumarate is particularly effective in dispersing pigments in various cosmetic
formulations, most notably in lip care products.[4][5] Its benefits in this application include:

o Enhanced Pigment Wetting: Diisostearyl Fumarate efficiently wets the surface of pigment
particles, which is the initial and critical step in the dispersion process.

e Reduced Agglomeration: By adsorbing onto the pigment surface, the bulky isostearyl groups
provide a steric barrier that prevents particles from clumping together.

» Improved Color Pay-off and Uniformity: A stable dispersion ensures a more intense and even
color distribution upon application.

e Prevention of Feathering and Bleeding: In lipsticks, it helps to prevent the color from
migrating outside the lip line.[4][5]

e Pleasant Sensory Profile: It imparts a rich, non-greasy skin feel to the final product.[4][5]

A related compound, Diisostearyl Malate, is also widely recognized for its excellent pigment
dispersing properties.[6][7][8][9][10] It is known to function as a wetting agent and binder for
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powders and pigments, contributing to good spreadability and slip in cosmetic products.[6]

Recommended Use Levels

The typical use level for Diisostearyl Fumarate in cosmetic formulations ranges from 0.5% to
10% by weight, depending on the specific application and desired outcome.[4]

Experimental Protocols
Protocol for Evaluating Pigment Dispersion Efficiency

This protocol outlines a method to assess the effectiveness of Diisostearyl Fumarate as a
dispersing agent for a model pigment (e.g., Red Iron Oxide) in a cosmetic base.

Materials:

Diisostearyl Fumarate

Red Iron Oxide (or other cosmetic pigment)

Cosmetic base oil (e.g., Caprylic/Capric Triglyceride)

High-shear mixer (e.g., homogenizer)

Particle size analyzer

Viscometer

Microscope with a camera

Procedure:

e Preparation of the Mill Base:

o Prepare two formulations:

= Control: Pigment + Cosmetic base oll

» Test: Pigment + Diisostearyl Fumarate + Cosmetic base oil
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o The concentration of the pigment should be kept constant in both formulations (e.g., 10%

wiw).

o In the test formulation, Diisostearyl Fumarate can be added at a specific concentration
(e.g., 2% wiw).

o Dispersion Process:

o Subiject both the control and test formulations to high-shear mixing for a defined period

(e.g., 10 minutes) at a constant speed.
o Evaluation of Dispersion Quality:

o Particle Size Analysis: Measure the particle size distribution of the pigment in both
formulations immediately after dispersion and at specified time intervals (e.g., 24 hours, 1
week) to assess stability.

o Viscosity Measurement: Measure the viscosity of both formulations. A lower viscosity in
the test sample may indicate better pigment wetting and de-agglomeration.

o Microscopic Examination: Observe a thin film of each formulation under a microscope to
visually assess the degree of pigment agglomeration.

Workflow for Pigment Dispersion and Evaluation
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Caption: Experimental workflow for preparing and evaluating pigment dispersions.

Mechanism of Pigment Dispersion

The process of incorporating a dry pigment powder into a liquid medium to form a stable
dispersion involves three key stages: wetting, de-agglomeration, and stabilization.

o Wetting: The air surrounding the pigment particles is displaced by the liquid medium.
Dispersing agents like Diisostearyl Fumarate lower the interfacial tension between the
pigment surface and the vehicle, facilitating this process.

» De-agglomeration: Mechanical energy, typically from high-shear mixing, is applied to break
down the pigment agglomerates and aggregates into smaller particles.

» Stabilization: Once the particles are dispersed, they must be prevented from coming back
together. Diisostearyl Fumarate provides steric stabilization, where its large, bulky
molecules adsorb onto the pigment surface, creating a protective layer that physically
hinders re-agglomeration.

Logical Relationship in Pigment Dispersion
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Caption: The three key stages of achieving a stable pigment dispersion.

Conclusion

Diisostearyl Fumarate is a multifunctional cosmetic ingredient that serves as an excellent
pigment dispersant, particularly in anhydrous formulations. Its ability to provide effective steric
stabilization leads to improved color cosmetics with enhanced aesthetic and performance
characteristics. The provided protocols offer a framework for researchers and formulators to
systematically evaluate and optimize the use of Diisostearyl Fumarate in their product
development endeavors. Further research could focus on quantifying the impact of
Diisostearyl Fumarate on pigment dispersion across a wider range of pigment types and
cosmetic bases to build a more comprehensive understanding of its application potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Diisostearyl Fumarate
for Pigment Dispersion in Cosmetics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056379#using-diisostearyl-fumarate-for-pigment-
dispersion-in-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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